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Compound of Interest

Compound Name: PaPE-1

Cat. No.: B1193268 Get Quote

This document provides essential safety and logistical information for the proper disposal of

PaPE-1, a Pathway Preferential Estrogen. The following procedures are intended for

researchers, scientists, and drug development professionals to ensure a safe laboratory

environment and compliance with hazardous waste regulations.

Chemical and Physical Properties of PaPE-1
A comprehensive understanding of the chemical and physical properties of PaPE-1 is

fundamental for safe handling and disposal.

Property Value

Chemical Name
(S)-5-(4-Hydroxy-3,5-dimethyl-phenyl)-indan-1-

ol

Synonyms PaPE-1

CAS Number 2107327-36-4

Molecular Formula C₁₇H₁₈O₂

Molecular Weight 254.32 g/mol

Appearance White to beige powder

Solubility DMSO: 25 mg/mL

Storage Temperature 2-8°C
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Hazard Identification and Personal Protective
Equipment (PPE)
PaPE-1 is classified with the following hazards:

Skin Irritation[1]

Serious Eye Irritation[1]

May cause respiratory irritation[1]

To mitigate risks, the following Personal Protective Equipment (PPE) must be worn when

handling PaPE-1:

Eye/Face Protection: Safety glasses with side-shields or goggles.[1]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[2][3]

Respiratory Protection: Use only in a well-ventilated area.[1]

Experimental Protocol for Proper Disposal
Adherence to the following step-by-step disposal protocol is crucial for laboratory safety and

regulatory compliance.

1. Consult Local Regulations: Before initiating any disposal procedures, consult your

institution's Environmental Health and Safety (EHS) office to ensure compliance with all

applicable local, state, and federal regulations.

2. Waste Segregation and Collection:

Solid Waste:

Collect un-contaminated solid PaPE-1 in a clearly labeled, sealed container designated for

chemical waste.[2]

Contaminated Materials:
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Any materials contaminated with PaPE-1, such as pipette tips, gloves, and weighing

papers, should be placed in a separate, sealed, and clearly labeled hazardous waste

container.[2]

Solutions:

Solutions containing PaPE-1 should be collected in a designated, leak-proof, and clearly

labeled hazardous waste container.[2]

Do not mix with other incompatible waste streams.[2]

3. Labeling:

All waste containers must be clearly and accurately labeled with:

The words "Hazardous Waste"[2]

The full chemical name: "(S)-5-(4-Hydroxy-3,5-dimethyl-phenyl)-indan-1-ol"

The CAS number: "2107327-36-4"

Associated hazards (e.g., Skin Irritant, Eye Irritant, Respiratory Irritant)[1]

4. Storage:

Store hazardous waste containers in a designated, secure, and well-ventilated area, away from

incompatible materials, until they are collected by a licensed hazardous waste disposal

company.[2]

Disposal Workflow
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Caption: Logical workflow for the proper disposal of PaPE-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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